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Compound of Interest

Compound Name: Farampator

Cat. No.: B1672055 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Farampator (CX-691; ORG-24448) is a positive allosteric modulator of the α-amino-3-hydroxy-

5-methyl-4-isoxazolepropionic acid (AMPA) receptor. It has been investigated for its potential

therapeutic effects in neurological and psychiatric disorders, such as schizophrenia and

Alzheimer's disease. As a pharmacologically active compound intended for research use only,

it is imperative that laboratory personnel handle Farampator with the appropriate safety

precautions to minimize potential exposure and mitigate risks. The development of Farampator
was notably terminated due to concerns regarding cardiac toxicity, which underscores the need

for cautious handling. In human clinical trials, reported side effects included headache,

somnolence, and nausea[1].

This document provides detailed protocols and safety guidelines for handling Farampator in a

laboratory environment. Since a comprehensive official Safety Data Sheet (SDS) is not readily

available, these guidelines are based on prudent laboratory practices for handling novel or

uncharacterized chemical compounds with known biological activity and potential toxicity.[2][3]

[4][5]
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Farampator must be treated as a substance of unknown toxicity with a specific known hazard.

The primary long-term health concern is potential cardiotoxicity. Short-term exposure may lead

to neurological effects and other adverse reactions observed in clinical trials[1].

Assumed Hazards:

Toxic: Harmful if ingested, inhaled, or absorbed through the skin.

Specific Target Organ Toxicity: Potential for cardiac toxicity with repeated or high-level

exposure.

Irritant: May cause skin and eye irritation upon direct contact.

Before any procedure involving Farampator, a thorough risk assessment must be conducted.

This assessment should identify the quantities being used, the potential for aerosol generation,

and the specific manipulations involved to determine the necessary level of containment and

personal protective equipment (PPE).[2][6]

Quantitative Data
A summary of the key chemical data for Farampator is provided below.

Property Value

IUPAC Name (Benzofuran-5-yl)(piperidin-1-yl)methanone

Molecular Formula C₁₂H₁₃N₃O₂

Molecular Weight 231.25 g/mol

CAS Number 211735-76-1

Appearance Solid powder (presumed)

Safe Handling Protocols
Engineering Controls

Chemical Fume Hood: All procedures involving the handling of dry powder Farampator or

the preparation of stock solutions must be performed in a certified chemical fume hood to
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prevent inhalation of the compound.[2][3]

Ventilation: The laboratory should be well-ventilated to minimize the concentration of any

airborne contaminants.

Personal Protective Equipment (PPE)
A standard set of PPE must be worn at all times when handling Farampator.[3][6]

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash

goggles.[2][3]

Body Protection: A fully buttoned laboratory coat.

Hand Protection: Nitrile or neoprene gloves should be worn. Gloves must be inspected

before use and changed immediately if contaminated or torn.[2][3] Never wear gloves

outside of the laboratory.[2]

Experimental Protocol: Weighing and Solubilization
This protocol outlines the steps for safely preparing a stock solution of Farampator.

Preparation:

Designate a specific area within a chemical fume hood for handling Farampator.

Assemble all necessary equipment: analytical balance, weigh paper or boat, spatula, vials,

and solvent.

Ensure a chemical waste container is accessible within the fume hood.

Weighing:

Don the appropriate PPE (lab coat, safety glasses, and gloves).

Carefully transfer the desired amount of Farampator powder from the stock container to a

weigh boat using a clean spatula.
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Avoid generating dust. If any powder is spilled, clean the area immediately with a damp

cloth or a vacuum with a HEPA filter (if available), following the spill cleanup protocol in

Section 5.2.

Solubilization:

Transfer the weighed powder to an appropriate vial.

Using a calibrated pipette, add the desired volume of solvent (e.g., DMSO) to the vial.

Cap the vial securely and mix by vortexing or gentle agitation until the solid is fully

dissolved.

Cleanup:

Dispose of all contaminated disposable materials (e.g., weigh boat, pipette tips, gloves) in

the designated hazardous chemical waste container.

Wipe down the work surface within the fume hood with an appropriate cleaning agent.

Remove PPE and wash hands thoroughly with soap and water.[6][7]

Storage
Store Farampator in a cool, dry, and well-ventilated area, away from incompatible materials.

The container must be clearly labeled with the chemical name, any known hazards ("Toxic,"

"Cardiotoxic Potential"), and the date received.[8][9]

Store in a secondary container to minimize the risk of spills.[3]

Emergency Procedures
Accidental Exposure

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3][4]
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Spill Cleanup
Minor Spill (inside fume hood):

Ensure PPE is worn.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and spilled powder using a dustpan or scoop and

place it in a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spill (outside fume hood):

Evacuate the immediate area and alert others.

Prevent entry into the contaminated area.

Contact the institution's Environmental Health & Safety (EHS) department or emergency

response team for cleanup.[3]

Waste Disposal
All Farampator waste, including unused compound, contaminated labware, and cleaning

materials, must be disposed of as hazardous chemical waste in accordance with institutional,

local, and federal regulations.[6]
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The following diagrams illustrate the safe handling workflow and a conceptual pathway related

to Farampator's intended biological action.
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Caption: Workflow for Safely Handling Farampator.
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Caption: Conceptual Signaling Pathway of Farampator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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